Cas no 1286704-97-9 (N-(2-cyclopropyl-2-hydroxypropyl)-N'-(4-methylphenyl)methylethanediamide)

• Product Name: N-(2-cyclopropyl-2-hydroxypropyl)-N'-(4-methylphenyl)methylethanediamide
• CAS No: 1286704-97-9
• MF: C₁₆H₂₂N₂O₃
• MW: 290.357484340668
• CID: 5908891
• PubChem ID: 52992790
• Update Time: 2025-10-29

N-(2-cyclopropyl-2-hydroxypropyl)-N'-(4-methylphenyl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(2-cyclopropyl-2-hydroxypropyl)-N-[(4-methylphenyl)methyl]oxamide
• F5857-5962
• 1286704-97-9
• AKOS024524592
• N1-(2-cyclopropyl-2-hydroxypropyl)-N2-(4-methylbenzyl)oxalamide
• N-(2-cyclopropyl-2-hydroxypropyl)-N'-[(4-methylphenyl)methyl]ethanediamide
• VU0525596-1
• N-(2-cyclopropyl-2-hydroxypropyl)-N'-(4-methylphenyl)methylethanediamide

• Inchi： 1S/C16H22N2O3/c1-11-3-5-12(6-4-11)9-17-14(19)15(20)18-10-16(2,21)13-7-8-13/h3-6,13,21H,7-10H2,1-2H3,(H,17,19)(H,18,20)
• InChI Key： KLNUQRIVGQBNTK-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C(C)C=C1)(=O)C(NCC(C1CC1)(O)C)=O

Computed Properties

• Exact Mass: 290.16304257g/mol
• Monoisotopic Mass: 290.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 78.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(2-cyclopropyl-2-hydroxypropyl)-N'-(4-methylphenyl)methylethanediamide

Comprehensive Overview of N-(2-cyclopropyl-2-hydroxypropyl)-N'-(4-methylphenyl)methylethanediamide (CAS No. 1286704-97-9)

N-(2-cyclopropyl-2-hydroxypropyl)-N'-(4-methylphenyl)methylethanediamide (CAS No. 1286704-97-9) is a specialized organic compound with a unique molecular structure that has garnered significant interest in pharmaceutical and chemical research. This compound, often referred to by its systematic IUPAC name, features a cyclopropyl group and a hydroxypropyl moiety, which contribute to its distinct chemical properties. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the development of novel therapeutic agents and advanced materials.

The molecular formula of N-(2-cyclopropyl-2-hydroxypropyl)-N'-(4-methylphenyl)methylethanediamide includes a methylethanediamide backbone, which is known for its versatility in forming stable bonds with other functional groups. This characteristic makes it a valuable intermediate in synthetic chemistry. The presence of a 4-methylphenyl group further enhances its reactivity, enabling it to participate in a wide range of chemical reactions. As a result, this compound is often utilized in the synthesis of complex molecules, including those with potential biomedical applications.

In recent years, the demand for N-(2-cyclopropyl-2-hydroxypropyl)-N'-(4-methylphenyl)methylethanediamide has grown due to its relevance in drug discovery and development. Its structural features align with current trends in medicinal chemistry, where researchers are focusing on small molecules with high selectivity and low toxicity. The compound's hydroxypropyl and cyclopropyl groups are particularly noteworthy, as they are often associated with improved pharmacokinetic properties, such as enhanced bioavailability and metabolic stability.

Another area of interest for CAS No. 1286704-97-9 is its potential role in the development of biodegradable materials. With increasing global emphasis on sustainability, scientists are investigating eco-friendly alternatives to traditional polymers. The unique structure of this compound, particularly its methylethanediamide component, offers promising opportunities for creating biodegradable polymers with tailored properties. This aligns with the growing consumer demand for sustainable products and the push for greener chemistry practices.

From a technical perspective, the synthesis of N-(2-cyclopropyl-2-hydroxypropyl)-N'-(4-methylphenyl)methylethanediamide involves multi-step organic reactions, including condensation and amidation processes. These methods are well-documented in the literature, but ongoing research aims to optimize the yield and purity of the final product. Advanced analytical techniques, such as NMR spectroscopy and mass spectrometry, are routinely employed to characterize the compound and ensure its quality. Such rigorous quality control is essential for its use in high-value applications, such as pharmaceuticals and specialty chemicals.

The compound's stability under various conditions is another topic of interest. Studies have shown that CAS No. 1286704-97-9 exhibits remarkable thermal and chemical stability, making it suitable for use in diverse environments. This property is particularly advantageous in industrial settings, where compounds are often subjected to extreme temperatures and reactive conditions. Additionally, its compatibility with common solvents and reagents further enhances its utility in laboratory and manufacturing processes.

In the context of drug delivery systems, N-(2-cyclopropyl-2-hydroxypropyl)-N'-(4-methylphenyl)methylethanediamide has shown potential as a carrier molecule. Its ability to form stable complexes with active pharmaceutical ingredients (APIs) could revolutionize targeted therapy approaches. This is especially relevant in the era of personalized medicine, where precise drug delivery is critical for achieving optimal therapeutic outcomes. Researchers are also exploring its use in nanotechnology-based applications, such as nanoparticle coatings and drug-loaded nanocarriers.

As the scientific community continues to uncover the potential of CAS No. 1286704-97-9, its commercial viability is also being evaluated. Market analysts predict steady growth in demand for this compound, driven by its applications in pharmaceuticals, materials science, and biotechnology. Companies specializing in fine chemicals and custom synthesis are increasingly offering N-(2-cyclopropyl-2-hydroxypropyl)-N'-(4-methylphenyl)methylethanediamide as part of their product portfolios, catering to the needs of research institutions and industrial clients.

In conclusion, N-(2-cyclopropyl-2-hydroxypropyl)-N'-(4-methylphenyl)methylethanediamide (CAS No. 1286704-97-9) represents a fascinating area of study with broad implications for multiple industries. Its unique structural features, combined with its versatility and stability, make it a valuable asset in modern chemistry and biotechnology. As research progresses, this compound is likely to play an increasingly important role in addressing some of the most pressing challenges in science and technology today.